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Compound of Interest

Compound Name: Butyl diphenylphosphinite

Cat. No.: B082830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical and physical properties of

butyl diphenylphosphinite. The information is presented to support research and

development activities where this organophosphorus compound may be of interest.

Core Chemical Data
The fundamental properties of butyl diphenylphosphinite are summarized below, providing a

clear reference for experimental design and chemical synthesis.

Property Value Reference

Molecular Weight 258.303 g/mol

Molecular Formula C₁₆H₁₉OP [1]

CAS Number 13360-94-6 [2]

Monoisotopic Mass 258.11734 Da [1]

Experimental Considerations
Detailed experimental protocols for the synthesis and application of butyl
diphenylphosphinite are not extensively documented in publicly available literature. However,

its structural class—phosphinites—suggests its potential utility as a ligand in catalysis or as a
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reagent in organic synthesis. Researchers working with this compound would typically rely on

general procedures for the synthesis of phosphinites, often involving the reaction of a

chlorophosphine with an alcohol in the presence of a base.

A generalized workflow for the potential synthesis and handling of butyl diphenylphosphinite
is outlined below. This diagram serves as a conceptual guide for researchers, emphasizing the

necessary steps from synthesis to characterization.
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Synthesis Stage

Purification Stage

Characterization Stage

Diphenylchlorophosphine
+ n-Butanol

+ Base (e.g., Triethylamine)

Reaction in Anhydrous Solvent
(e.g., Toluene or THF)

under Inert Atmosphere (N₂ or Ar)

Addition

Crude Butyl Diphenylphosphinite
+ Triethylamine Hydrochloride

Formation

Filtration to remove salt byproduct

Workup

Solvent Removal
(Vacuum Distillation or Evaporation)

Purified Butyl Diphenylphosphinite

NMR Spectroscopy
(³¹P, ¹H, ¹³C)

Analysis

Mass Spectrometry FT-IR Spectroscopy

Structural Confirmation
and Purity Assessment

Click to download full resolution via product page

A generalized experimental workflow for butyl diphenylphosphinite.
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Potential Applications and Signaling Pathways
Due to the limited specific data on butyl diphenylphosphinite in biological systems, no

established signaling pathways involving this molecule can be described. However,

phosphinite-containing molecules are known to act as ligands for transition metals used in

catalysis. In the context of drug development, such catalytic systems can be crucial for the

synthesis of complex organic molecules that form the basis of new therapeutic agents. The

phosphorus atom in butyl diphenylphosphinite has a lone pair of electrons, making it a

potential donor to a metal center, thereby influencing the catalytic activity and selectivity of the

metal complex.

The logical relationship for its potential role as a ligand in a catalytic cycle is depicted below.

Metal Precursor
(e.g., Pd(dba)₂)

Active Metal-Ligand Complex
(e.g., Pd(0)Lₙ)

Ligand Binding

Butyl Diphenylphosphinite
(L)

Catalytic Intermediate

Reaction with Substrates

Substrate A Substrate B

Catalyst Regeneration

Desired Product

Product Formation
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Conceptual catalytic cycle involving a phosphinite ligand.

While this guide provides the core molecular data for butyl diphenylphosphinite, it is

important for researchers to recognize the limited scope of currently available application-
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specific information. Further investigation and publication in peer-reviewed journals are

necessary to fully elucidate the experimental protocols and potential uses of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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